Cas no 1214149-06-0 (N-(cyclohexylmethyl)-1-(prop-2-yn-1-yl)piperidine-2-carboxamide)

• Product name: N-(cyclohexylmethyl)-1-(prop-2-yn-1-yl)piperidine-2-carboxamide
• CAS No: 1214149-06-0
• MF: C₁₆H₂₆N₂O
• MW: 262.390444278717
• CID: 5949968
• PubChem ID: 45905394

N-(cyclohexylmethyl)-1-(prop-2-yn-1-yl)piperidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(cyclohexylmethyl)-1-(prop-2-yn-1-yl)piperidine-2-carboxamide
• AB00996257-01
• AB00996257-03
• N-(cyclohexylmethyl)-1-prop-2-ynylpiperidine-2-carboxamide
• NCGC00321896-01
• 1214149-06-0
• Z444965436
• EN300-26622602
• AKOS034351534

• Inchi： 1S/C16H26N2O/c1-2-11-18-12-7-6-10-15(18)16(19)17-13-14-8-4-3-5-9-14/h1,14-15H,3-13H2,(H,17,19)
• InChI Key： ZELLFQCKRAUMPO-UHFFFAOYSA-N
• SMILES： O=C(C1CCCCN1CC#C)NCC1CCCCC1

Computed Properties

• Exact Mass: 262.204513457g/mol
• Monoisotopic Mass: 262.204513457g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 32.3Ų

Additional information on N-(cyclohexylmethyl)-1-(prop-2-yn-1-yl)piperidine-2-carboxamide

Comprehensive Analysis of N-(cyclohexylmethyl)-1-(prop-2-yn-1-yl)piperidine-2-carboxamide (CAS No. 1214149-06-0)

The compound N-(cyclohexylmethyl)-1-(prop-2-yn-1-yl)piperidine-2-carboxamide (CAS No. 1214149-06-0) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a piperidine-2-carboxamide core modified with a cyclohexylmethyl group and a prop-2-yn-1-yl substituent, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a modulator of biological pathways, given its ability to interact with specific protein targets.

In recent years, the demand for novel piperidine derivatives has surged, driven by their versatility in drug discovery. The inclusion of a prop-2-yn-1-yl group in this compound enhances its reactivity, enabling selective modifications for tailored applications. This aligns with the growing trend in click chemistry, where researchers prioritize efficient and modular synthesis techniques. The cyclohexylmethyl moiety further contributes to the compound's lipophilicity, a critical factor in optimizing drug bioavailability and membrane permeability.

The scientific community has also explored the role of N-(cyclohexylmethyl)-1-(prop-2-yn-1-yl)piperidine-2-carboxamide in neurological research. Its structural similarity to known neuromodulators suggests potential applications in studying synaptic plasticity or receptor interactions. This is particularly relevant given the rising interest in neurodegenerative diseases and cognitive enhancers, topics frequently searched in academic and medical databases. However, rigorous preclinical studies are necessary to validate these hypotheses.

From a synthetic chemistry perspective, the compound's CAS No. 1214149-06-0 serves as a unique identifier for reproducibility and regulatory compliance. Its synthesis typically involves multi-step organic reactions, including amide bond formation and alkyne functionalization. Advanced techniques like HPLC purification and NMR characterization are essential to ensure purity and structural integrity. These details are crucial for laboratories focusing on high-throughput screening or fragment-based drug design, both trending topics in modern pharmacology.

Environmental and safety profiles of N-(cyclohexylmethyl)-1-(prop-2-yn-1-yl)piperidine-2-carboxamide are equally important. While not classified as hazardous, standard laboratory precautions for handling organic compounds apply. Researchers often inquire about its solubility in common solvents (e.g., DMSO or ethanol) and storage conditions, reflecting practical concerns in experimental workflows. These queries dominate search engines, emphasizing the need for clear technical documentation.

Looking ahead, the compound's adaptability positions it as a valuable tool for medicinal chemistry innovation. Its dual functionality—combining a piperidine scaffold with an alkyne handle—opens doors for biotransformation studies and proteomics research. As the field moves toward personalized medicine, such structurally diverse molecules will likely play pivotal roles in developing targeted therapies. Collaborative efforts between academia and industry could accelerate its translation into practical solutions.

In summary, N-(cyclohexylmethyl)-1-(prop-2-yn-1-yl)piperidine-2-carboxamide (CAS No. 1214149-06-0) exemplifies the intersection of synthetic ingenuity and biological relevance. Its design caters to contemporary needs in drug development and molecular probes, addressing frequently searched topics like structure-activity relationships and small-molecule libraries. Continued exploration of its properties will undoubtedly contribute to advancing both chemical and life sciences.